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Compound of Interest

Compound Name:
Methyl (4-

hydroxyphenyl)propynoate

Cat. No.: B1339233 Get Quote

A comprehensive review of scientific literature reveals a notable absence of research on

methyl (4-hydroxyphenyl)propynoate within the field of medicinal chemistry. Despite its

existence as a defined chemical entity (CAS Number: 136634-54-3), there is no readily

available data on its synthesis, biological evaluation, or potential therapeutic applications.

It is crucial to distinguish methyl (4-hydroxyphenyl)propynoate from the structurally similar

and more extensively researched compound, methyl (4-hydroxyphenyl)propionate (CAS

Number: 5597-50-2). The key structural difference is the presence of a carbon-carbon triple

bond (an alkyne) in the propynoate, whereas the propionate contains a saturated alkyl chain.

This seemingly minor difference in saturation significantly alters the molecule's shape, rigidity,

and electronic properties, leading to distinct chemical and biological characteristics.

While information on the requested propynoate is unavailable, the propionate analogue has

been investigated for several applications, which are summarized below for informational

purposes.

Methyl (4-hydroxyphenyl)propionate: A Structurally
Related Compound of Interest
Methyl 3-(4-hydroxyphenyl)propionate is a derivative of phloretic acid and has been explored

as a useful synthetic intermediate in medicinal chemistry and other fields.
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Intermediate for G Protein-Coupled Receptor 40 (GPR40)
Agonists
Methyl 3-(4-hydroxyphenyl)propionate serves as a building block in the synthesis of potent and

orally bioavailable GPR40 agonists.[1] GPR40 is a free fatty acid receptor that has emerged as

a promising target for the treatment of type 2 diabetes.

Signaling Pathway of GPR40 Agonism:

Activation of GPR40 in pancreatic β-cells by an agonist leads to the potentiation of glucose-

stimulated insulin secretion. The general signaling cascade is as follows:
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GPR40 signaling pathway in pancreatic β-cells.

Nitrification Inhibitor and Plant Growth Regulator
In agricultural science, methyl 3-(4-hydroxyphenyl)propionate has been identified as a

biological nitrification inhibitor.[2] It is a root exudate from sorghum that suppresses the

microbial conversion of ammonium to nitrate in the soil. This action can improve nitrogen use

efficiency and reduce nitrogen loss from agricultural systems. It has also been shown to

modulate root development in plants.[2]

Experimental Protocols: Synthesis of Methyl 3-(4-
hydroxyphenyl)propionate
Below are example protocols for the synthesis of the propionate compound, which could

potentially be adapted for the synthesis of the propynoate with appropriate starting materials
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and reaction conditions.

Protocol 1: Esterification of 3-(4-
Hydroxyphenyl)propionic Acid
This method involves the direct esterification of the corresponding carboxylic acid.

Workflow Diagram:
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Workflow for the synthesis of methyl 3-(4-hydroxyphenyl)propionate.

Methodology:
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A solution of 3-(4-hydroxyphenyl)propionic acid (0.1 mole) in methanol (500 mL) is

prepared.

Concentrated sulfuric acid (2 mL) is added as a catalyst.

The solution is refluxed for an extended period (e.g., 72 hours), potentially using a Soxhlet

extractor with molecular sieves to remove water and drive the equilibrium.

After the reaction is complete, the reaction medium is evaporated to yield an oil.

The oil is dissolved in a non-polar solvent like toluene (100 mL) and washed with water (3

x 100 mL) to remove impurities.

The organic phase is dried over a drying agent such as magnesium sulfate.

The solution may be treated with activated charcoal to remove colored impurities.

The solvent is evaporated to yield the final product, methyl 3-(4-hydroxyphenyl)propionate.

Protocol 2: Hydrogenation of Methyl (E)-3-(4-
hydroxyphenyl)acrylate
This protocol starts from an unsaturated precursor and reduces the double bond.

Methodology:

Methyl (E)-3-(4-hydroxyphenyl)acrylate (1.0 g, 5.6 mmol) is dissolved in ethanol (20 mL).

A palladium on carbon catalyst (Pd/C, 0.1 g) is added to the solution.

The reaction mixture is stirred vigorously at room temperature under a hydrogen

atmosphere (1 bar) for approximately 21 hours.[3]

Upon completion, the suspension is filtered through a pad of diatomaceous earth to

remove the catalyst.

The filtrate is evaporated to dryness under vacuum to afford the product.[3]
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Quantitative Data
As no studies on methyl (4-hydroxyphenyl)propynoate are available, no quantitative data

can be presented. For the related compound, methyl 3-(4-hydroxyphenyl)propionate,

quantitative data would typically include yields from synthetic reactions, and for its derivatives,

pharmacological data such as IC₅₀ or EC₅₀ values in relevant biological assays.

Compound
Derivative

Target Assay IC₅₀ / EC₅₀ (µM) Reference

Data Not

Available
- - - -

Data Not

Available
- - - -

Data Not

Available
- - - -

Table 1: Hypothetical data table structure. No data is available for methyl (4-
hydroxyphenyl)propynoate.

In conclusion, while the 4-hydroxyphenylpropanoic acid scaffold is of interest in medicinal

chemistry, the specific derivative, methyl (4-hydroxyphenyl)propynoate, remains an

uninvestigated entity in this context. Future research may uncover potential biological activities

for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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